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Irreversible inhibitors are compounds that form a stable, often covalent, bond with an enzyme,
leading to a permanent loss of its activity.[1] The characterization of these inhibitors goes
beyond a simple IC50 determination, as their potency is time-dependent.[2][3] A thorough
understanding of their mechanism of action requires the determination of key kinetic
parameters: the initial binding affinity (Ki) and the rate of covalent bond formation (kinact).

The most common mechanism for irreversible inhibition is a two-step process.[1][4] First, the
inhibitor (I) binds reversibly to the enzyme (E) to form a non-covalent enzyme-inhibitor complex
(E-). This is followed by an irreversible chemical step where the covalent bond is formed,
resulting in the inactivated enzyme (EI*).[4]

The potency of an irreversible inhibitor is best described by the second-order rate constant,
kinact/Ki, which represents the efficiency of inactivation.[5] A higher kinact/Ki value indicates a
more efficient and potent irreversible inhibitor.

Key Parameters for Irreversible Inhibitors
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Parameter Description Significance
The concentration of an
inhibitor that reduces enzyme A preliminary measure of
150 activity by 50% under specific potency, but insufficient for full
experimental conditions. For characterization of irreversible
irreversible inhibitors, this inhibitors.
value is time-dependent.[2]
Represents the initial affinity of
The dissociation constant for the inhibitor for the enzyme
Ki the initial, reversible binding of  before the covalent bond is
the inhibitor to the enzyme.[6] formed. A lower Ki indicates
higher affinity.
The maximal rate of enzyme Represents the rate of the
] inactivation at a saturating chemical step leading to
inact concentration of the inhibitor. covalent modification and
[6] permanent inhibition.
The most reliable measure of
The second-order rate the potency of an irreversible
kinact/Ki constant for enzyme inhibitor, reflecting both binding

inactivation.

affinity and chemical reactivity.

[5]

Diagram: Two-Step Mechanism of Irreversible
Enzyme Inhibition
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E: Free Enzyme

E+l I: Inhibitor

E-I: Reversible Complex EI*: Irreversible Complex
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Reaction & Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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